Cas no 61948-10-5 ((-)-O,N-Diacetyldemethylgalanthamin)

(-)-O,N-Diacetyldemethylgalanthamin structure
61948-10-5 structure
Product Name:(-)-O,N-Diacetyldemethylgalanthamin
CAS No:61948-10-5
MF:C20H23NO5
MW:357.400326013565
CID:2074883
Update Time:2025-04-21

(-)-O,N-Diacetyldemethylgalanthamin Chemical and Physical Properties

Names and Identifiers

    • (-)-O,N-Diacetyldemethylgalanthamin
    • 3beta-acetoxy-10-acetyl-6-methoxy-galantham-1-ene
    • O,N-Diacetyl-N-demethylgalanthamin
    • N-Acetylnorgalanthamine acetate
    • N,O-Diacetyl-N-demethylgalanthamine
    • Inchi: 1S/C20H23NO5/c1-12(22)21-9-8-20-7-6-15(25-13(2)23)10-17(20)26-19-16(24-3)5-4-14(11-21)18(19)20/h4-7,15,17H,8-11H2,1-3H3
    • InChI Key: ISSJWVMTALZOHY-UHFFFAOYSA-N
    • SMILES: COC1C2=C3C4(C(O2)CC(OC(=O)C)C=C4)CCN(C(=O)C)CC3=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • XLogP3: 1.458
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